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Compound of Interest

Compound Name:
N-phenylhydrazine-1,2-

dicarboxamide

Cat. No.: B5698376 Get Quote

Technical Support Center: N-Phenylhydrazine-
1,2-dicarboxamide
This guide provides essential safety and handling information for N-phenylhydrazine-1,2-
dicarboxamide. Given the limited specific data for this compound, the precautions are based

on the known hazards of the structurally related and highly hazardous compound,

phenylhydrazine. Users must handle this compound with extreme caution and assume it

possesses similar or identical hazardous properties.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with N-phenylhydrazine-1,2-dicarboxamide?

Based on data for phenylhydrazine, N-phenylhydrazine-1,2-dicarboxamide is presumed to

be highly toxic if swallowed, in contact with skin, or if inhaled.[1][2][3][4] It is suspected of

causing genetic defects and may cause cancer.[1][2][3][4] It can also cause severe skin and

eye irritation, and may lead to an allergic skin reaction.[1][2][3][4] Furthermore, it is very toxic to

aquatic life.[1][2][3]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A: Always wear appropriate personal protective equipment. This includes:
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Gloves: Chemical-resistant gloves (e.g., nitrile rubber, check manufacturer's compatibility

data) are mandatory.[1][5]

Eye Protection: Chemical safety goggles or a face shield are essential to prevent eye

contact.[1][6]

Lab Coat: A flame-retardant lab coat must be worn to protect from skin contact.

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if there is a risk of inhaling dust, vapors, or aerosols, especially when working

outside a fume hood.[6] All work with this compound should ideally be conducted in a

certified chemical fume hood.[2][6]

Q3: How should I store N-phenylhydrazine-1,2-dicarboxamide?

A: Store the compound in a tightly closed container in a dry, cool, and well-ventilated area.[2][6]

It should be protected from light and air.[6] Keep it away from incompatible materials such as

strong oxidizing agents and bases.[6]

Q4: What should I do in case of accidental exposure?

A: Immediate action is critical.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.[2][6]

Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek immediate medical attention.[2][5][6]

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.[2][5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Call a physician or poison

control center immediately.[6]
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Issue Possible Cause Solution

Compound has changed color

(e.g., darkened)
Exposure to air or light

This indicates potential

degradation. The compound is

known to be air and light-

sensitive.[6] It is recommended

to use a fresh, properly stored

batch for experiments where

purity is critical.

Unexpected reaction with other

reagents
Incompatibility

N-phenylhydrazine-1,2-

dicarboxamide is likely

incompatible with strong

oxidizing agents and bases.[6]

Review your experimental

protocol to ensure no

incompatible materials are

being used.

Spill in the laboratory Accidental mishandling

Evacuate the area. Wear

appropriate PPE, including

respiratory protection. For

small spills, absorb with an

inert material (e.g., vermiculite,

sand) and place in a sealed

container for disposal.[2][6] Do

not allow the spill to enter

drains.[2] Ventilate the area

and wash the spill site after

material pickup is complete.

Quantitative Data Summary
Physical and Chemical Properties (of Phenylhydrazine as a proxy)
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Property Value

Appearance Pale yellow to dark amber liquid/solid[1][2]

Melting Point 19 °C[4]

Flash Point 88 °C[4]

Vapor Density 3.7[4]

Relative Density 1.10[4]

Toxicological Data (of Phenylhydrazine as a proxy)

Endpoint Value

Oral LD50 (rat) 188 mg/kg[4]

Experimental Protocols
Protocol 1: Safe Handling and Weighing

Preparation: Before handling, ensure you are wearing all required PPE (chemical-resistant

gloves, safety goggles, lab coat). Ensure a safety shower and eyewash station are readily

accessible.[6]

Work Area: Conduct all handling and weighing operations within a certified chemical fume

hood to minimize inhalation exposure.[2][6]

Weighing: Use a tared, sealed container for weighing to prevent contamination of the

balance and surrounding area.

Transfer: When transferring the compound, use a spatula and avoid generating dust.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.[1] Clean all equipment and the work surface.

Protocol 2: Spill Response
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Evacuate: Immediately alert others and evacuate the immediate spill area.

Secure Area: Restrict access to the spill area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

PPE: Don appropriate PPE, including respiratory protection.

Containment: For liquid spills, use an inert absorbent material to contain the spill. For solid

spills, carefully sweep up the material, avoiding dust generation.[6]

Collection: Collect the absorbed or swept material into a labeled, sealed container for

hazardous waste disposal.

Decontamination: Clean the spill area with a suitable solvent (check compatibility), followed

by soap and water.

Disposal: Dispose of all contaminated materials as hazardous waste according to

institutional and local regulations.

Visualizations
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Emergency Response Workflow for N-phenylhydrazine-1,2-dicarboxamide Exposure

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Immediately wash with soap
and water for 15 mins

Immediately flush eyes
with water for 15 mins

Move to fresh air
Rinse mouth with water.
Do NOT induce vomiting.

Remove contaminated clothing

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Emergency procedure for different exposure routes.
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Spill Cleanup Procedure

Spill Detected

Evacuate and
secure the area

Wear appropriate PPE
(gloves, goggles, respirator)

Contain the spill
with inert absorbent material

Collect material into a
sealed hazardous waste container

Decontaminate the spill area

Dispose of waste according
to regulations

Click to download full resolution via product page

Caption: Step-by-step spill cleanup workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b5698376?utm_src=pdf-custom-synthesis
https://www.lobachemie.com/lab-chemical-msds/MSDS-PHENYL-HYDRAZINE-CASNO-100-63-G0081-EN.aspx
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11246~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2014:43:55~~Phenylhydrazine~~
https://www.cpachem.com/msds?num=SB67189&dnl=sd_-_Phenylhydrazine_%5BCAS_100-63-0%5D_%28SB67189%29_%28EU%29.pdf
https://www.tcichemicals.com/BE/en/sds/P0183_EU_6N.pdf
https://www.carlroth.com/medias/SDB-KK20-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTk2NzR8YXBwbGljYXRpb24vcGRmfGFHUXpMMmhoTlM4NU1UYzJORFU0T0RJeE5qWXlMMU5FUWw5TFN6SXdYMGxGWDBWT0xuQmtaZ3w0ZmQ4Y2MzYmRhMTM0MmU3OWRhNmNlNDY2YTUyNTc0MmJkMjI4ZThiNGMwNjZlZTcyYmZjMDI1ZTM5MGQwODZi
https://www.fishersci.com/store/msds?partNumber=AC151551000&productDescription=PHENYLHYDRAZINE+HYDROCHL+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b5698376#handling-and-safety-precautions-for-n-phenylhydrazine-1-2-dicarboxamide
https://www.benchchem.com/product/b5698376#handling-and-safety-precautions-for-n-phenylhydrazine-1-2-dicarboxamide
https://www.benchchem.com/product/b5698376#handling-and-safety-precautions-for-n-phenylhydrazine-1-2-dicarboxamide
https://www.benchchem.com/product/b5698376#handling-and-safety-precautions-for-n-phenylhydrazine-1-2-dicarboxamide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b5698376?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5698376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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